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Compound of Interest

Compound Name: Perfluorodecyl bromide

Cat. No.: B1679594

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluorodecyl bromide (C10BrFz21), a member of the perfluoroalkyl bromide family, is a
compound of significant interest in various advanced applications, including as a contrast agent
and in the formulation of pharmaceutical emulsions. Its unique properties, derived from its
highly fluorinated carbon chain, make a thorough understanding of its physical characteristics
and synthesis crucial for its effective application in research and drug development. This guide
provides a detailed overview of the melting and boiling points of perfluorodecyl bromide, the
experimental methodologies for their determination, and a schematic of its synthesis.

Physicochemical Data

The melting and boiling points of perfluorodecyl bromide are critical parameters for its
handling, purification, and application. The available data are summarized in the table below.
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Property Value Source

--INVALID-LINK--, Japanese

Melting Point 55°C

Patent JP2543669B2
Boiling Point 185 °C --INVALID-LINK--

Cash, Gordon G.; Toxicological
Boiling Point 198 °C and Environmental Chemistry,

(2008), 90(6), 1073-1089[1]

Note on Discrepancies: There is a notable discrepancy in the reported boiling points. While one
supplier reports 185 °C, a peer-reviewed publication from 2008 indicates a boiling point of 198
°C.[1] Researchers should consider the purity of the material and the experimental conditions
when evaluating these values.

Experimental Protocols

The determination of accurate melting and boiling points is fundamental in chemical analysis.
The following sections describe generalized experimental protocols applicable to the
determination of these properties for perfluorodecyl bromide.

Melting Point Determination (Capillary Method)

The melting point of a solid can be determined by observing the temperature at which it
transitions to a liquid. A common and reliable method is the capillary tube method.

Apparatus:

Melting point apparatus (e.g., Thiele tube with heating oil or an automated digital instrument)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of the solid perfluorodecyl bromide is finely ground
into a powder using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb, to ensure uniform heating.

Heating and Observation: The sample is heated at a steady rate. As the temperature
approaches the expected melting point, the heating rate is reduced to approximately 1-2 °C
per minute.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire solid has turned into a clear liquid is
recorded as the completion of melting. The melting point is reported as this temperature
range.

Boiling Point Determination (Micro Boiling Point
Method)

For determining the boiling point of a liquid, especially with small sample volumes, the micro

boiling point method is often employed.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire for attaching the test tube to the thermometer
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Procedure:

Sample Preparation: A few drops of liquid perfluorodecyl bromide are placed into the small
test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end down.

Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or
wire, ensuring the bottom of the test tube is level with the thermometer bulb.

Heating: The assembly is heated in an oil bath. As the temperature rises, air trapped in the
capillary tube will expand and be seen as a slow stream of bubbles.

Observation and Data Recording: Upon further heating, the liquid will begin to vaporize, and
a rapid and continuous stream of bubbles will emerge from the capillary tube. At this point,
the heating is discontinued. The liquid will begin to cool, and the bubbling will slow down.
The boiling point is the temperature at which the bubbling stops and the liquid just begins to
be drawn back into the capillary tube.

Synthesis Workflow

Perfluoroalkyl bromides, including perfluorodecyl bromide, can be synthesized through

various methods. One notable process involves the reaction of a perfluoroalkanesulfonyl

chloride with hydrogen bromide in the presence of a catalyst. This single-step reaction offers

high yield and selectivity.
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Caption: Synthesis of Perfluorodecyl Bromide.

Applications in Drug Development

Perfluorodecyl bromide and related perfluorocarbons are utilized in the pharmaceutical
industry primarily for the formulation of stable emulsions. These emulsions can serve as
oxygen carriers ("blood substitutes") or as contrast agents for medical imaging techniques. The
high gas-dissolving capacity and chemical inertness of perfluorocarbons make them ideal for
these applications. The stability of these emulsions is a critical factor, and understanding the
physicochemical properties of components like perfluorodecyl bromide is essential for
optimizing formulation and ensuring efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Synthesis of Perfluorodecyl Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679594#perfluorodecyl-bromide-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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